Cas no 1335496-78-0 (3-Methyl-5-(1-pyrrolidinyl)Benzenamine)

3-Methyl-5-(1-pyrrolidinyl)Benzenamine structure
1335496-78-0 structure
Product Name:3-Methyl-5-(1-pyrrolidinyl)Benzenamine
CAS No:1335496-78-0
MF:C11H16N2
MW:176.258142471313
CID:2113723
Update Time:2023-08-04

3-Methyl-5-(1-pyrrolidinyl)Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(1-pyrrolidinyl)Benzenamine
    • 3-methyl-5-(pyrrolidin-1-yl)aniline
    • 3-Methyl-5-(1-pyrrolidinyl)Benzenamine
    • Inchi: 1S/C11H16N2/c1-9-6-10(12)8-11(7-9)13-4-2-3-5-13/h6-8H,2-5,12H2,1H3
    • InChI Key: LLLYMKXAFMGIPK-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C=C(C)C=2)N)CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Topological Polar Surface Area: 29.3

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